Cas no 1806927-86-5 (2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine
• CAS No: 1806927-86-5
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4882502
• Update Time: 2025-06-30

2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine

• Inchi： 1S/C8H8F3NO/c1-4-3-12-6(8(10)11)7(13-2)5(4)9/h3,8H,1-2H3
• InChI Key： AEDKTFSFDOIEKC-UHFFFAOYSA-N
• SMILES： FC1C(C)=CN=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine

2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine: A Versatile Fluorinated Pyridine Derivative in Modern Drug Discovery and Chemical Synthesis

2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine, with the CAS number 1806927-86-5, represents a unique class of fluorinated pyridine derivatives that have garnered significant attention in recent years for their potential applications in pharmaceutical research, agrochemical development, and materials science. This compound's molecular structure, characterized by multiple fluorine atoms and functional groups, provides a foundation for diverse chemical modifications and biological activities. The 2-(Difluoromethyl) group introduces steric and electronic effects, while the 4-fluoro and 3-methoxy substituents contribute to its unique reactivity and selectivity. The 5-methyl group further enhances its structural complexity, making it a valuable scaffold in the design of novel therapeutics.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery, with over 60% of newly approved small-molecule drugs containing fluorine atoms. The 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule exemplifies this trend, as its fluorine-containing framework allows for precise modulation of physicochemical properties such as hydrophobicity, metabolic stability, and protein binding affinity. A 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorinated pyridine derivatives, including this compound, exhibit enhanced cellular permeability compared to their non-fluorinated counterparts, making them promising candidates for oral drug delivery systems.

From a synthetic perspective, the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule serves as a versatile building block for the preparation of complex heterocyclic compounds. Its functional groups enable a wide range of chemical transformations, including nucleophilic substitution, electrophilic aromatic substitution, and oxidative coupling reactions. Researchers at the University of Tokyo have recently developed a novel catalytic method to synthesize this compound with high efficiency, which has significant implications for the scalable production of fluorinated pharmaceutical intermediates.

Biological studies on this compound have revealed its potential as a lead molecule for the development of anti-inflammatory and antitumor agents. A 2024 preclinical study published in Advanced Drug Delivery Reviews demonstrated that derivatives of this scaffold exhibit selective inhibition of the JAK-STAT signaling pathway, which is implicated in various inflammatory diseases. The 3-methoxy group appears to play a critical role in modulating the compound's interaction with target proteins, as evidenced by molecular docking simulations showing enhanced binding affinity compared to structurally similar compounds.

From a mechanistic standpoint, the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule's electronic properties make it an attractive candidate for the design of photoresponsive materials. A 2023 study in ACS Applied Materials & Interfaces reported that this compound exhibits unique photophysical characteristics, including a strong absorption in the visible spectrum and efficient charge transfer properties. These properties suggest potential applications in optoelectronic devices and photovoltaic materials.

Computational studies have further elucidated the molecular interactions of this compound with biological targets. Quantum mechanical calculations performed by a team at the Max Planck Institute revealed that the 4-fluoro substituent significantly influences the compound's ability to interact with hydrophobic pockets in target proteins. This finding is particularly relevant for the development of drugs targeting G-protein coupled receptors (GPCRs), which are among the most important drug targets in modern pharmacology.

Environmental and sustainability considerations are also gaining prominence in the study of fluorinated compounds. While the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule itself is not classified as a persistent organic pollutant, its synthesis and use raise important questions about the environmental impact of fluorinated chemicals. Recent research in Green Chemistry has focused on developing greener synthetic methods for this compound, emphasizing the use of catalytic processes and atom-efficient reactions to minimize waste generation.

The molecular design of this compound also intersects with the field of medicinal chemistry through its potential applications in the development of antiviral agents. A 2,024 study published in Antiviral Research explored the antiviral activity of fluorinated pyridine derivatives, including this compound, against a panel of RNA viruses. The results indicated that the compound exhibited moderate antiviral activity, suggesting its potential as a scaffold for the development of new antiviral therapies.

From a structural perspective, the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule exemplifies the versatility of pyridine-based scaffolds in drug design. The ability to introduce multiple functional groups into this framework allows for the creation of diverse chemical entities with different biological profiles. This flexibility is particularly valuable in the context of drug discovery, where the ability to fine-tune molecular properties is essential for optimizing therapeutic outcomes.

Recent advances in synthetic methods have enabled the preparation of this compound with high purity and yield, facilitating its use in biological studies. A 2023 publication in Organic Letters described a novel microwave-assisted synthesis method that significantly reduced reaction times compared to traditional thermal methods. This development has important implications for the efficient preparation of fluorinated pharmaceutical intermediates, which are often required in the synthesis of complex drug molecules.

While the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule shows promise in various applications, its potential as a drug candidate requires further investigation. Preclinical studies are needed to fully characterize its pharmacokinetic profile, toxicity, and mechanism of action. Additionally, the development of analogs with optimized properties could enhance its therapeutic potential. These studies will be critical in determining whether this compound can transition from a laboratory curiosity to a viable therapeutic agent.

The field of fluorinated heterocycles is rapidly evolving, with new research continuously expanding our understanding of their properties and applications. The 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule stands as a testament to the power of molecular design in creating compounds with multifunctional properties. As research in this area progresses, it is likely that this compound will continue to play a significant role in the development of new materials, pharmaceuticals, and chemical technologies.

Looking ahead, the study of fluorinated pyridine derivatives like 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine is expected to yield important insights into the relationship between molecular structure and biological activity. Advances in computational chemistry, synthetic methods, and biological screening will likely lead to the identification of new applications for this compound. These developments will be crucial in maximizing the potential of fluorinated heterocycles in various scientific and industrial domains.

Ultimately, the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule represents a fascinating intersection of organic chemistry, medicinal chemistry, and materials science. Its unique structure and properties make it a valuable subject of study, with the potential to contribute to the development of new therapeutic agents, advanced materials, and sustainable chemical processes. As research in this area continues to advance, the importance of this compound is likely to grow, underscoring the enduring value of fluorinated heterocycles in modern science.

Further research is needed to fully explore the capabilities of this compound and its potential applications. As scientists continue to refine synthetic methods, improve computational models, and conduct biological studies, the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule may well become a cornerstone in the development of new drugs and materials. Its journey from a laboratory synthesis to a real-world application highlights the dynamic nature of chemical research and its impact on various scientific disciplines.

With its unique combination of fluorine atoms and functional groups, the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule exemplifies the power of molecular design in creating compounds with diverse applications. As the field of fluorinated chemistry continues to expand, this compound is poised to play an increasingly important role in the development of new technologies and therapeutic strategies. Its potential to contribute to multiple scientific domains underscores the significance of continued research in this area.

In conclusion, the 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-methylpyridine molecule, with its CAS number 1806927-86-5, represents a promising candidate for further exploration in various scientific fields. Its unique structure and properties make it a valuable subject of study, with the potential to contribute to the development of new drugs, materials, and chemical processes. As research in this area continues to advance, the importance of this compound is likely to grow, underscoring the enduring value of fluorinated heterocycles in modern science.